Methyl 2-((1-((3-(trifluoromethyl)benzyl)sulfonyl)pyrrolidin-3-yl)thio)acetate

• IUPAC Name: methyl 2-[1-[[3-(trifluoromethyl)phenyl]methylsulfonyl]pyrrolidin-3-yl]sulfanylacetate
• InChI: InChI=1S/C15H18F3NO4S2/c1-23-14(20)9-24-13-5-6-19(8-13)25(21,22)10-11-3-2-4-12(7-11)15(16,17)18/h2-4,7,13H,5-6,8-10H2,1H3
• InChI Key: NCVCRRCRICUELM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1CCN(C1)S(=O)(=O)CC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C15H18F3NO4S2
• Molecular Weight: 397.4 g/mol

Description

“Methyl 2-((1-((3-(trifluoromethyl)benzyl)sulfonyl)pyrrolidin-3-yl)thio)acetate” is a small molecule that belongs to the class of heterocyclic sulfonamides. It contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle. The molecule also features a trifluoromethyl group, which is a functional group with the formula -CF3.

Synthesis Analysis

The synthesis of molecules like this typically involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors, or the functionalization of preformed pyrrolidine rings. The trifluoromethyl group can be introduced through various methods, such as the treatment of carboxylic acids with sulfur tetrafluoride.

Molecular Structure Analysis

The structure of this molecule is characterized by a pyrrolidine ring and a trifluoromethyl group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization. The trifluoromethyl group has a significant electronegativity, often described as being intermediate between the electronegativities of fluorine and chlorine.

Chemical Reactions Analysis

The chemical reactions involving this molecule would likely involve the pyrrolidine ring and the trifluoromethyl group. The pyrrolidine ring can undergo various reactions, including ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings. The trifluoromethyl group can participate in various reactions, such as aromatic coupling reactions, radical trifluoromethylation, nucleophilic trifluoromethylation, and electrophilic trifluoromethylation.

Scientific Research Applications

Suzuki–Miyaura Coupling

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Drug Discovery Scaffold

Pyrrolidine derivatives play a crucial role in drug discovery. Methyl 2-((1-((3-(trifluoromethyl)benzyl)sulfonyl)pyrrolidin-3-yl)thio)acetate, with its unique structure, contributes to this field:

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Future Directions

The development of new pyrrolidine compounds with different biological profiles is an active area of research. The trifluoromethyl group is often used as a bioisostere to create derivatives by replacing a chloride or a methyl group, which can be used to adjust the steric and electronic properties of a lead compound. This suggests that there could be potential for further exploration and development of similar compounds in the future.